Cas no 1797871-79-4 (1-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-pyrazole-4-sulfonamide
• CAS No: 1797871-79-4
• MF: C₁₅H₁₈N₄O₂S₂
• MW: 350.459020137787
• CID: 5374584
• Update Time: 2025-05-21

1-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)pyrazole-4-sulfonamide
• 1-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C15H18N4O2S2/c1-17-7-3-5-13(17)10-19(11-14-6-4-8-22-14)23(20,21)15-9-16-18(2)12-15/h3-9,12H,10-11H2,1-2H3
• InChI Key： MUSSTDJAPGHBIT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(N(CC2=CC=CN2C)CC2SC=CC=2)(=O)=O)C=N1

Additional information on 1-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-pyrazole-4-sulfonamide

Compound CAS No. 1797871-79-4: A Comprehensive Overview

The compound with CAS No. 1797871-79-4, also known as 1-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-pyrazole-4-sulfonamide, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of extensive research in recent years.

The molecular structure of 1-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-pyrazole-4-sulfonamide is characterized by the presence of multiple heterocyclic rings, including a pyrrole, thiophene, and pyrazole group, which contribute to its complex and versatile chemical behavior. The sulfonamide functional group further enhances its reactivity and bioavailability, making it a valuable compound in drug discovery and development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to inhibit specific enzymes and receptors, which could lead to the development of novel therapeutic agents for conditions such as inflammation, cancer, and neurodegenerative diseases. The compound's unique combination of structural elements allows for fine-tuning of its pharmacokinetic properties, ensuring optimal delivery and efficacy in biological systems.

One of the most notable aspects of CAS No. 1797871-79 is its high specificity in binding to target proteins. This property has been leveraged in the design of highly selective drugs with reduced off-target effects, a critical factor in modern drug development. Advanced computational methods, including molecular docking and dynamic simulations, have been employed to elucidate the binding mechanisms of this compound, providing deeper insights into its therapeutic potential.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and ring-forming techniques. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the product, making it more accessible for large-scale production and testing.

Moreover, the environmental impact of this compound has been a focus of recent research. Studies have shown that it exhibits low toxicity to non-target organisms, making it a safer alternative to traditional chemical agents in certain applications. Its biodegradability has also been assessed, ensuring that its use aligns with sustainable practices in the chemical industry.

Looking ahead, the continued exploration of CAS No. 1797871 is expected to yield further breakthroughs in its application across diverse fields. Its role as a building block in complex molecule synthesis and its potential as a lead compound in drug discovery underscore its importance in contemporary chemical research.

In conclusion, CAS No. 1797871 represents a cutting-edge advancement in chemical science with vast opportunities for innovation and application. As research progresses, this compound is poised to make significant contributions to both academic and industrial sectors.